Cas no 1158020-46-2 (N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-7-amine)
N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-7-amine Chemical and Physical Properties
Names and Identifiers
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- N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-7-amine
- n-((1-Methyl-1h-pyrazol-4-yl)methyl)-2h-indazol-7-amine
- 1H-Indazol-7-amine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]-
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- Inchi: 1S/C12H13N5/c1-17-8-9(6-15-17)5-13-11-4-2-3-10-7-14-16-12(10)11/h2-4,6-8,13H,5H2,1H3,(H,14,16)
- InChI Key: JETQOAMVVBRLIE-UHFFFAOYSA-N
- SMILES: N(CC1C=NN(C)C=1)C1C=CC=C2C=NNC=12
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 259
- XLogP3: 1.3
- Topological Polar Surface Area: 58.5
N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-7-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-67551-0.05g |
N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-7-amine |
1158020-46-2 | 0.05g |
$135.0 | 2023-02-13 | ||
| Enamine | EN300-67551-0.1g |
N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-7-amine |
1158020-46-2 | 0.1g |
$202.0 | 2023-02-13 | ||
| Enamine | EN300-67551-0.25g |
N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-7-amine |
1158020-46-2 | 0.25g |
$288.0 | 2023-02-13 | ||
| Enamine | EN300-67551-0.5g |
N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-7-amine |
1158020-46-2 | 0.5g |
$480.0 | 2023-02-13 | ||
| Enamine | EN300-67551-1.0g |
N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-7-amine |
1158020-46-2 | 1.0g |
$614.0 | 2023-02-13 | ||
| Enamine | EN300-67551-2.5g |
N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-7-amine |
1158020-46-2 | 2.5g |
$1202.0 | 2023-02-13 | ||
| Enamine | EN300-67551-5.0g |
N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-7-amine |
1158020-46-2 | 5.0g |
$1779.0 | 2023-02-13 | ||
| Enamine | EN300-67551-10.0g |
N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-7-amine |
1158020-46-2 | 10.0g |
$2638.0 | 2023-02-13 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01083295-1g |
N-[(1-Methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-7-amine |
1158020-46-2 | 95% | 1g |
¥3031.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01083295-5g |
N-[(1-Methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-7-amine |
1158020-46-2 | 95% | 5g |
¥8785.0 | 2023-04-05 |
N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-7-amine Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2H-indazol-7-amine
N-[(1-Methyl-1H-Pyrazol-4-Yl)Methyl]-2H-lndazol-7-Amine: A Comprehensive Overview
N-[(1-Methyl-1H-Pyrazol-4-Yl)Methyl]-2H-lndazol-7-Amine, also known by its CAS number 1158020-46-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of indazole, a heterocyclic aromatic compound with a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The presence of the pyrazole moiety further enhances its structural complexity and functional versatility.
The synthesis of N-[(1-Methyl-1H-Pyrazol-4-Yl)Methyl]-2H-lndazol-7-Amine involves a series of intricate chemical reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, making this compound more accessible for research and potential applications.
One of the most notable aspects of this compound is its potential in drug discovery. Indazole derivatives, including those with pyrazole substituents, have been extensively studied for their biological activities. For instance, studies have shown that N-[(1-Methyl-1H-Pyrazol-4-Yl)Methyl]-2H-lndazol-7-Amine exhibits significant antioxidant properties, which could be harnessed in the development of novel therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.
In addition to its biological applications, this compound has also been explored for its electronic properties. The conjugated system in the indazole and pyrazole rings imparts unique electronic characteristics, making it a promising candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where it has demonstrated improved charge transport properties compared to traditional materials.
The structural versatility of N-[(1-Methyl-1H-Pyrazol-4-Yl)Methyl]-2H-lndazol-7-Amine allows for further functionalization, enabling the creation of derivatives with tailored properties. For example, substituting the methyl group on the pyrazole ring with other functional groups can modulate the compound's solubility, stability, and reactivity. Such modifications are currently being investigated to optimize its performance in various applications.
From a synthetic perspective, the preparation of N-(Indazolyl)-pyrazole derivatives has been a topic of intense research interest. Recent studies have employed transition metal catalysts to facilitate coupling reactions between indazole and pyrazole precursors, leading to higher yields and better-defined products. These advancements underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for complex heterocyclic compounds.
In conclusion, N-[ ( 1 - Methyl - 1 H - Pyrazol - 4 - Yl ) Methyl ] - 2 H - Indazol - 7 - Amine, with its unique structure and diverse functional groups, represents a valuable addition to the arsenal of heterocyclic compounds available for scientific exploration. Its potential applications span across medicine, materials science, and beyond, making it a subject of ongoing research interest.
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